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Compound of Interest

Compound Name: N-Benzoyl-L-proline

Cat. No.: B1331535 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-Benzoyl-L-proline was found. The

following guidance is based on the safety profiles of structurally similar compounds, such as N-

Benzyl-L-proline, and general laboratory safety principles. It is imperative to handle this

compound with care and to perform a risk assessment before commencing any work.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with N-Benzoyl-L-proline. The procedural guidance

herein is intended to establish safe laboratory practices and ensure proper handling and

disposal of this chemical.

Hazard Assessment
Based on data from analogous compounds, N-Benzoyl-L-proline is presumed to be a

potential irritant. The primary hazards are likely to be:

Skin Irritation: May cause redness and discomfort upon contact with skin.

Serious Eye Irritation: May cause significant eye irritation.

Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

N-Benzoyl-L-proline.
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PPE Category Recommended Equipment

Eye and Face Protection

Safety glasses with side shields or chemical

safety goggles are mandatory. A face shield

should be worn when there is a risk of splashing

or significant dust generation.[1][2]

Hand Protection

Chemically resistant gloves (e.g., nitrile) should

be worn. Gloves must be inspected before use

and disposed of properly after handling the

material.[3]

Body Protection

A standard laboratory coat is required. For

procedures with a higher risk of contamination,

consider a chemical-resistant apron or coveralls.

[2]

Respiratory Protection

Under normal laboratory conditions with

adequate ventilation, respiratory protection is

not typically required. If dust is generated, a

NIOSH-approved N95 dust mask or a respirator

with an appropriate filter should be used.[3]

Experimental Protocols: Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[4]

For procedures that may generate dust, use a chemical fume hood or a ventilated balance

enclosure.

Safe Handling Procedures:

Preparation:

Ensure all necessary PPE is clean, in good condition, and readily available.

Verify that an eyewash station and safety shower are accessible and operational.[4]
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Designate a specific area for handling N-Benzoyl-L-proline.

Weighing and Transfer:

Handle as a solid to minimize dust generation.

Use a spatula or other appropriate tool for transfers.

Close the container tightly after each use.

General Practices:

Avoid direct contact with skin and eyes.[5]

Do not breathe dust.[4]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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